2(5H)-Furanone 2(5H)-Furanone 4-Hydroxy-2-butenoic acid gamma-lactone, also known as butenolide or alpha, beta-crotonolactone, belongs to the class of organic compounds known as butenolides. These are dihydrofurans with a carbonyl group at the C2 carbon atom. 4-Hydroxy-2-butenoic acid gamma-lactone exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-hydroxy-2-butenoic acid gamma-lactone is primarily located in the cytoplasm. 4-Hydroxy-2-butenoic acid gamma-lactone can be converted into 2, 4-dichloro-5-oxo-2, 5-dihydro-2-furylacetate and beta-angelica lactone. 4-Hydroxy-2-butenoic acid gamma-lactone has a buttery taste.
But-2-en-4-olide is a butenolide. It is a tautomer of a but-3-en-4-olide.
Brand Name: Vulcanchem
CAS No.: 497-23-4
VCID: VC0122218
InChI: InChI=1S/C4H4O2/c5-4-2-1-3-6-4/h1-2H,3H2
SMILES: C1C=CC(=O)O1
Molecular Formula: C4H4O2
Molecular Weight: 84.07 g/mol

2(5H)-Furanone

CAS No.: 497-23-4

Reference Standards

VCID: VC0122218

Molecular Formula: C4H4O2

Molecular Weight: 84.07 g/mol

2(5H)-Furanone - 497-23-4

CAS No. 497-23-4
Product Name 2(5H)-Furanone
Molecular Formula C4H4O2
Molecular Weight 84.07 g/mol
IUPAC Name 2H-furan-5-one
Standard InChI InChI=1S/C4H4O2/c5-4-2-1-3-6-4/h1-2H,3H2
Standard InChIKey VIHAEDVKXSOUAT-UHFFFAOYSA-N
SMILES C1C=CC(=O)O1
Canonical SMILES C1C=CC(=O)O1
Density 1.185 mg/L at 25 °C
1.183-1.187
Flash Point 101 °C (214 °F) (Closed cup)
Melting Point 4.5 °C
4-5 °C
4.5°C
Physical Description Liquid
Colourless to pale brown yellow clear liquid; Rich winey meat-like aroma
Description 4-Hydroxy-2-butenoic acid gamma-lactone, also known as butenolide or alpha, beta-crotonolactone, belongs to the class of organic compounds known as butenolides. These are dihydrofurans with a carbonyl group at the C2 carbon atom. 4-Hydroxy-2-butenoic acid gamma-lactone exists as a liquid, soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-hydroxy-2-butenoic acid gamma-lactone is primarily located in the cytoplasm. 4-Hydroxy-2-butenoic acid gamma-lactone can be converted into 2, 4-dichloro-5-oxo-2, 5-dihydro-2-furylacetate and beta-angelica lactone. 4-Hydroxy-2-butenoic acid gamma-lactone has a buttery taste.
But-2-en-4-olide is a butenolide. It is a tautomer of a but-3-en-4-olide.
Shelf Life Stable under recommended storage conditions.
Solubility In water, 8.50X10+5 mg/L at 25 °C (est)
Soluble in water
Soluble (in ethanol)
Synonyms 4-Hydroxycrotonic Acid γ-Lactone; 2,5-Dihydrofuranone; 2-Buten-4-olide; 2-Oxo-2,5-dihydrofuran; 4-Hydroxy-2-butenoic Acid Lactone; 4-Hydroxy-2-butenoic Acid γ-Lactone; 5-Oxo-2,5-dihydrofuran-3-yl Ester; 5H-Furan-2-one; Cratone; Isocrotonolactone; N
Vapor Pressure 0.981 mm Hg at 25 °C (est)
PubChem Compound 10341
Last Modified Nov 11 2021
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